Cas no 21598-65-2 (5,5-diphenyl-3-[(4-phenylpiperazin-1-yl)methyl]imidazolidine-2,4-dione)

• Product Name: 5,5-diphenyl-3-[(4-phenylpiperazin-1-yl)methyl]imidazolidine-2,4-dione
• CAS No: 21598-65-2
• MF: C₂₆H₂₆N₄O₂
• MW: 426.510245800018
• CID: 1408696
• PubChem ID: 88961
• Update Time: 2025-04-20

5,5-diphenyl-3-[(4-phenylpiperazin-1-yl)methyl]imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5,5-diphenyl-3-[(4-phenylpiperazin-1-yl)methyl]imidazolidine-2,4-dione
• 2,4-imidazolidinedione, 5,5-diphenyl-3-[(4-phenyl-1-piperazinyl)methyl]-
• 5,5-Diphenyl-3-((4-phenylpiperazinyl)methyl)hydantoin
• AKOS034336818
• BRN 0724397
• DTXSID80175962
• 21598-65-2
• CHEMBL4560649
• Z44099122
• Hydantoin, 5,5-diphenyl-3-((4-phenylpiperazinyl)methyl)-

• Inchi： 1S/C26H26N4O2/c31-24-26(21-10-4-1-5-11-21,22-12-6-2-7-13-22)27-25(32)30(24)20-28-16-18-29(19-17-28)23-14-8-3-9-15-23/h1-15H,16-20H2,(H,27,32)
• InChI Key： JPGUNGBAVAPKTA-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2)(C2C=CC=CC=2)NC(N1CN1CCN(C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 426.20578
• Monoisotopic Mass: 426.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 55.9Ų

Experimental Properties

• PSA: 55.89